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Compound of Interest

Compound Name: PF-04802367

Cat. No.: B8056571

Application Notes and Protocols for PF-
04802367

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of PF-04802367 in Dimethyl
Sulfoxide (DMSO) and its application in cell culture media. It includes protocols for stock
solution preparation and dilution for in vitro experiments, alongside visual representations of its
mechanism of action and experimental workflows.

Introduction to PF-04802367

PF-04802367, also known as PF-367, is a potent and highly selective, ATP-competitive
inhibitor of Glycogen Synthase Kinase-3 (GSK-3).[1][2] It exhibits inhibitory activity against both
GSK-3a and GSK-3[ isoforms with IC50 values of 10.0 nM and 9.0 nM, respectively.[3] In
enzymatic assays, the IC50 for recombinant human GSK-3[ is 2.1 nM.[2][4] Due to its role in
various cellular processes, GSK-3 is a target in several diseases, and PF-04802367 serves as
a valuable tool for studying its function.[5] A key area of investigation for PF-04802367 is its
ability to modulate the phosphorylation of tau protein, which is implicated in neurodegenerative
diseases like Alzheimer's.[2][5]

Solubility Data
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The solubility of PF-04802367 has been determined in various solvents. The following table
summarizes the quantitative solubility data. It is important to note that for DMSO, using a fresh,
non-hygroscopic solvent is recommended as moisture can negatively impact solubility.[3][4] For
preparing solutions in aqueous media for cell culture, a concentrated stock solution in DMSO is
typically prepared first and then diluted to the final working concentration.

] Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonic treatment
may be needed.[3]
DMSO 100 mg/mL][3] 276.41 mM[3] Use of newly opened
DMSO is
recommended.[3]
72 mg/mL[4] 199.01 mM[4]
20 mg/mL[1] ~55.28 mM Solution is clear.[1]
Ethanol 18 mg/mL[4] ~49.75 mM
Water Insoluble[4] N/A

Formulations for in

Vivo use

10% DMSO, 40%
PEG300, 5% Tween- > 2.5 mg/mL >6.91 mM Clear solution.[3]
80, 45% Saline

10% DMSO, 90%
(20% SBE-B-CD in = 2.5 mg/mL >6.91 mM Clear solution.[3]

Saline)

10% DMSO, 90%

) > 2.5 mg/mL >6.91 mM Clear solution.[3]
Corn QOil

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution of PF-04802367 in DMSO.
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Materials:

PF-04802367 powder (Molecular Weight: 361.78 g/mol )

o Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated balance

e Pipettes

o \ortex mixer

o Water bath sonicator (optional)

Procedure:

e Weighing the Compound: Accurately weigh the desired amount of PF-04802367 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.62 mg of PF-04802367.

e Adding Solvent: Add the calculated volume of fresh DMSO to the vial containing the PF-
04802367 powder. To continue the example, add 1 mL of DMSO.

¢ Dissolution:

o Vortex the solution thoroughly for several minutes to aid dissolution.

o If the compound does not fully dissolve, sonicate the solution in a water bath for 10-15
minutes.[3] Gentle warming can also be applied if necessary.

o Storage: Once a clear solution is obtained, aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles.[3][4] Store the aliquots at -20°C for short-term
storage (up to 1 month) or at -80°C for long-term storage (up to 6-12 months).[3][4]

This protocol outlines the steps to dilute the DMSO stock solution to a final working
concentration in cell culture media for in vitro experiments.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b8056571?utm_src=pdf-body
https://www.benchchem.com/product/b8056571?utm_src=pdf-body
https://www.benchchem.com/product/b8056571?utm_src=pdf-body
https://www.benchchem.com/product/b8056571?utm_src=pdf-body
https://www.benchchem.com/product/b8056571?utm_src=pdf-body
https://www.medchemexpress.com/pf-04802367.html
https://www.medchemexpress.com/pf-04802367.html
https://www.selleckchem.com/products/pf-04802367.html
https://www.medchemexpress.com/pf-04802367.html
https://www.selleckchem.com/products/pf-04802367.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8056571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Materials:

e 10 mM PF-04802367 stock solution in DMSO

o Pre-warmed, complete cell culture medium appropriate for your cell line
o Sterile pipette tips and tubes

Procedure:

e Thawing the Stock: Thaw a single aliquot of the PF-04802367 DMSO stock solution at room
temperature.

» Serial Dilution (if necessary): For very low final concentrations, it may be necessary to
perform an intermediate dilution of the stock solution in sterile DMSO or cell culture medium.

¢ Final Dilution:

o Pipette the required volume of the DMSO stock solution directly into the pre-warmed cell
culture medium. To minimize the risk of precipitation and cellular toxicity, ensure the final
concentration of DMSO in the media is low, typically < 0.5%.

o For example, to prepare 10 mL of media with a final PF-04802367 concentration of 10 uM,
add 10 pL of the 10 mM stock solution to 9.99 mL of cell culture medium. This results in a
final DMSO concentration of 0.1%.

e Mixing: Immediately after adding the compound, mix the medium thoroughly by gentle
inversion or pipetting to ensure a homogenous solution.

» Application: Use the freshly prepared medium containing PF-04802367 to treat your cells as
required by your experimental design. A vehicle control (media with the same final
concentration of DMSO) should always be included in your experiments.

Visualizations
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Caption: Simplified Wnt/B-catenin signaling pathway showing inhibition of the GSK-3
component of the destruction complex by PF-04802367.
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Caption: Workflow for preparing PF-04802367 stock and working solutions for cell culture
experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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